1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine

• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-cyclopropyl-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H23N5O/c1-26-17-4-2-3-16(13-17)23-9-11-24(12-10-23)20-19-14-18(15-5-6-15)22-25(19)8-7-21-20/h2-4,7-8,13-15H,5-6,9-12H2,1H3
• InChI Key: LRCDKRPJVARSKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=NC=CN4C3=CC(=N4)C5CC5

Description

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine is a complex organic compound that belongs to the class of pyrazolopyrazine derivatives

Preparation Methods

The synthesis of 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine involves multiple steps. One common method includes the reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate in the presence of a base such as sodium hydride (NaH) in a solvent like dimethylformamide (DMF) at elevated temperatures . The resulting intermediate is then subjected to further reactions to introduce the cyclopropyl and methoxyphenyl groups .

Chemical Reactions Analysis

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, especially at the pyrazine ring, using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: This compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for drug development.

Medicine: It is being investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: It can be used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine involves its interaction with specific molecular targets, such as enzymes and receptors. It can inhibit the activity of certain kinases, leading to the disruption of signaling pathways involved in cell proliferation and survival . This makes it a potential candidate for anticancer therapy.

Comparison with Similar Compounds

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(3-methoxyphenyl)piperazine is unique due to its specific structural features and biological activities. Similar compounds include:

Pyrazolo[3,4-d]pyrimidine derivatives: Known for their kinase inhibitory activity.

Triazolo[4,3-a]pyrazine derivatives: Potential c-Met kinase inhibitors.

Pyrrolo[1,2-a]pyrazine derivatives: Used in the synthesis of various bioactive molecules.

These compounds share some structural similarities but differ in their specific biological activities and applications.